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Compound of Interest

Compound Name:
Benzenemethanamine, 2-chloro-

N-methyl-

Cat. No.: B1293895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of "Benzenemethanamine, 2-chloro-N-methyl-,"
a chemical compound with potential applications as an intermediate in medicinal chemistry and

organic synthesis. Due to limited publicly available data on its direct biological activity, this

document focuses on its physicochemical properties, safety information, and its role as a

synthetic building block.

Compound Profile
"Benzenemethanamine, 2-chloro-N-methyl-," also known as 2-chloro-N-methylbenzylamine,

is a secondary amine featuring a chlorophenyl group. While its direct pharmacological

applications are not extensively documented, its structural motifs—a reactive secondary amine

and a halogenated aromatic ring—make it a versatile precursor for creating more complex

molecules with potential therapeutic value.

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₈H₁₀ClN [1]

Molecular Weight 155.62 g/mol [1]

CAS Number 94-64-4 [1]

IUPAC Name
1-(2-chlorophenyl)-N-

methylmethanamine
[1]

Density 1.1 g/cm³

Boiling Point 83-84 °C at 2 Torr

Refractive Index 1.532

Role in Medicinal Chemistry
The primary application of "Benzenemethanamine, 2-chloro-N-methyl-" in a medicinal

chemistry context is as a synthetic intermediate. There is a lack of substantial evidence in peer-

reviewed literature to suggest its use as an active pharmaceutical ingredient. Its utility stems

from the ability to undergo further chemical transformations, such as N-alkylation, acylation,

and cross-coupling reactions, to generate a library of compounds for biological screening.

Experimental Protocols
General Synthesis via Reductive Amination

A common and effective method for the synthesis of "Benzenemethanamine, 2-chloro-N-
methyl-" is the reductive amination of 2-chlorobenzaldehyde with methylamine.

Principle: This two-step, one-pot reaction involves the formation of an imine from the aldehyde

and amine, followed by the in-situ reduction of the imine to the corresponding secondary amine

using a mild reducing agent.

Materials:

2-Chlorobenzaldehyde
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Methylamine (solution in THF or ethanol)

Sodium borohydride (NaBH₄)

Methanol

Dichloromethane

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Protocol:

Dissolve 2-chlorobenzaldehyde (1 equivalent) in methanol in a round-bottom flask and cool

the solution to 0 °C using an ice bath.

Slowly add methylamine solution (1.1 equivalents) to the cooled aldehyde solution while

stirring.

Allow the reaction mixture to stir at room temperature for 2 hours to facilitate imine formation.

Cool the mixture back to 0 °C and add sodium borohydride (1.5 equivalents) portion-wise,

ensuring the temperature does not exceed 10 °C.

After the addition is complete, remove the ice bath and continue stirring at room temperature

for an additional 3 hours.

Quench the reaction by the careful addition of saturated sodium bicarbonate solution.

Extract the aqueous layer three times with dichloromethane.

Combine the organic extracts and wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The resulting crude product can be purified by vacuum distillation to yield pure

"Benzenemethanamine, 2-chloro-N-methyl-".

Safety and Hazard Information
"Benzenemethanamine, 2-chloro-N-methyl-" is associated with several hazards and should

be handled with appropriate safety precautions in a well-ventilated fume hood.

GHS Hazard Classification

Hazard Statement GHS Code Class

Harmful if swallowed H302
Acute Toxicity, Oral (Category

4)

Causes skin irritation H315 Skin Irritation (Category 2)

Causes serious eye damage H318
Serious Eye Damage

(Category 1)

May cause respiratory irritation H335

Specific Target Organ Toxicity

— Single Exposure (Category

3)

Data sourced from[1].

Handling Recommendations:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of accidental exposure, follow standard first-aid procedures and seek medical

attention.
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Visualized Workflow
The following diagram illustrates the general synthetic pathway for "Benzenemethanamine, 2-
chloro-N-methyl-".

Starting Materials

Reaction Steps

2-Chlorobenzaldehyde

Imine Formation

Methylamine

Reduction with NaBH4 Benzenemethanamine,
2-chloro-N-methyl-

Click to download full resolution via product page

Caption: Synthetic pathway for Benzenemethanamine, 2-chloro-N-methyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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